Cas no 1152530-85-2 (3-5-(Trifluoromethyl)-1H-pyrazol-1-ylaniline)

• Product Name: 3-5-(Trifluoromethyl)-1H-pyrazol-1-ylaniline
• CAS No: 1152530-85-2
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• CID: 4572798
• PubChem ID: 29078482
• Update Time: 2025-05-26

3-5-(Trifluoromethyl)-1H-pyrazol-1-ylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[5-(trifluoromethyl)-1H-pyrazol-1-yl]aniline
• Benzenamine, 3-[5-(trifluoromethyl)-1H-pyrazol-1-yl]-
• 3-5-(Trifluoromethyl)-1H-pyrazol-1-ylaniline

• Inchi： 1S/C10H8F3N3/c11-10(12,13)9-4-5-15-16(9)8-3-1-2-7(14)6-8/h1-6H,14H2
• InChI Key： KSZJSRJBDDIYRC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(N2C(C(F)(F)F)=CC=N2)=C1

Additional information on 3-5-(Trifluoromethyl)-1H-pyrazol-1-ylaniline

3,5-(Trifluoromethyl)-1H-pyrazol-1-ylaniline (CAS No. 1152530-85-2): An Overview

3,5-(Trifluoromethyl)-1H-pyrazol-1-ylaniline (CAS No. 1152530-85-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylaniline consists of a pyrazole ring substituted with a trifluoromethyl group at the 3 and 5 positions, and an aniline moiety attached to the 1-position of the pyrazole ring. The presence of these functional groups imparts specific chemical properties that make this compound particularly interesting for various applications.

In recent years, the study of 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylanamine has been driven by its potential as a lead compound in drug discovery. Research has shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of a series of pyrazole derivatives, including 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylanamine, which demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

The trifluoromethyl group in 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylanamine plays a crucial role in modulating its biological activity. Fluorine atoms are known for their electron-withdrawing properties and can significantly influence the electronic distribution within the molecule. This can affect the compound's binding affinity to target proteins and its overall pharmacokinetic profile. Additionally, the presence of fluorine atoms can enhance metabolic stability and improve drug-like properties.

The aniline moiety in 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylanamine is another key feature that contributes to its biological activity. Anilines are known for their ability to form hydrogen bonds and π-stacking interactions with biomolecules, which can enhance binding affinity and specificity. This property makes 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylanamine an attractive scaffold for designing drugs with high selectivity and potency.

In addition to its potential as a therapeutic agent, 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylanamine is also valued as a synthetic intermediate in organic chemistry. Its unique structure allows it to serve as a building block for constructing more complex molecules with diverse functionalities. For example, it can be used in coupling reactions to introduce additional substituents or functional groups, thereby expanding its utility in synthetic chemistry.

The synthesis of 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylanamine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common approach involves the condensation of an appropriate hydrazine derivative with an acyl chloride or ester followed by substitution reactions to introduce the trifluoromethyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

The safety profile of 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylanamine is an important consideration in both research and industrial applications. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following guidelines for waste disposal.

In conclusion, 3,5-(Trifluoromethyl)-1H-pyrazol-1-ylanamine (CAS No. 1152530-85-2) is a promising compound with diverse applications in medicinal chemistry and synthetic organic chemistry. Its unique molecular structure endows it with valuable chemical properties that make it a valuable tool for researchers developing new therapeutic agents and synthetic intermediates. As ongoing research continues to uncover new insights into its biological activities and synthetic potential, the importance of this compound is likely to grow further in the coming years.